3-(Butylamino)-4-chlorobenzonitrile

• Molecular Formula: C11H13ClN2
• Molecular Weight: 208.69 g/mol
• IUPAC Name: 3-(butylamino)-4-chlorobenzonitrile
• InChI: InChI=1S/C11H13ClN2/c1-2-3-6-14-11-7-9(8-13)4-5-10(11)12/h4-5,7,14H,2-3,6H2,1H3
• InChI Key: OULHIJCJYDYYGJ-UHFFFAOYSA-N
• Canonical SMILES: CCCCNC1=C(C=CC(=C1)C#N)Cl

Description

3-(Butylamino)-4-chlorobenzonitrile is a substituted benzonitrile derivative featuring a butylamino group at the 3-position and a chlorine atom at the 4-position of the aromatic ring. The benzonitrile core is known for its versatility in pharmaceutical and agrochemical applications, with substituents like amino, chloro, and alkylamino groups modulating reactivity, solubility, and biological activity .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-(Butylamino)-4-chlorobenzonitrile typically involves the following steps:

Nitration: The starting material, 4-chlorobenzonitrile, is nitrated using a mixture of concentrated nitric acid and sulfuric acid to introduce a nitro group.

Reduction: The nitro group is then reduced to an amino group using a reducing agent such as iron powder in the presence of hydrochloric acid.

Alkylation: The resulting 4-chloroaniline is then alkylated with butylamine under basic conditions to yield 3-(Butylamino)-4-chlorobenzonitrile.

Industrial Production Methods

In an industrial setting, the production of 3-(Butylamino)-4-chlorobenzonitrile may involve continuous flow reactors to ensure efficient mixing and heat transfer. The use of catalysts and optimized reaction conditions can enhance yield and purity.

Chemical Reactions Analysis

Types of Reactions

3-(Butylamino)-4-chlorobenzonitrile can undergo various chemical reactions, including:

Substitution Reactions: The chlorine atom can be substituted by nucleophiles such as amines or thiols.

Oxidation: The butylamino group can be oxidized to form corresponding oxides or amides.

Reduction: The nitrile group can be reduced to an amine using reducing agents like lithium aluminum hydride.

Common Reagents and Conditions

Substitution: Reagents such as sodium amide or thiourea in polar solvents.

Oxidation: Reagents like potassium permanganate or hydrogen peroxide.

Reduction: Lithium aluminum hydride in anhydrous ether.

Major Products

Substitution: Formation of 3-(Butylamino)-4-aminobenzonitrile.

Oxidation: Formation of 3-(Butylamino)-4-chlorobenzamide.

Reduction: Formation of 3-(Butylamino)-4-chlorobenzylamine.

Scientific Research Applications

3-(Butylamino)-4-chlorobenzonitrile has several applications in scientific research:

Medicinal Chemistry: It serves as a building block for the synthesis of pharmaceutical compounds, particularly those targeting neurological disorders.

Materials Science: It is used in the development of advanced materials with specific electronic properties.

Biological Studies: It is employed in the study of enzyme inhibition and receptor binding due to its structural similarity to biologically active molecules.

Industrial Chemistry: It is used as an intermediate in the synthesis of dyes, pigments, and agrochemicals.

Mechanism of Action

The mechanism of action of 3-(Butylamino)-4-chlorobenzonitrile involves its interaction with specific molecular targets:

Enzyme Inhibition: It can inhibit enzymes by binding to their active sites, thereby blocking substrate access.

Receptor Binding: It can bind to receptors on cell surfaces, modulating signal transduction pathways.

Pathways Involved: The compound may affect pathways related to neurotransmission, inflammation, and cell proliferation.

Comparison with Similar Compounds

Table 1: Structural and Molecular Comparison

Compound Name	CAS Number	Molecular Formula	Substituents	Molecular Weight (g/mol)	Key Features
3-(Butylamino)-4-chlorobenzonitrile	Not provided	C11H13ClN2	-Cl (4-position), -NH(C4H9) (3-position)	~208.7 (estimated)	Lipophilic butylamino group
3-Amino-4-chlorobenzonitrile	53312-79-1	C7H5ClN2	-Cl (4-position), -NH2 (3-position)	152.58	Smaller, polar amino group
3-((2,6-dichloropyrimidin-4-yl)methyl)benzonitrile	927679-36-5	C12H7Cl2N3	-Cl (2,6-positions on pyrimidine), -CH2-pyrimidine (3-position)	264.11	Dichloropyrimidine enhances rigidity
3-Chloro-4-(4-formylphenoxy)benzonitrile	676494-58-9	C14H8ClNO2	-Cl (3-position), -O-C6H4-CHO (4-position)	257.67	Formylphenoxy group introduces polarity
Repaglinide (as per )	Not provided	C27H36N2O4	Complex structure with ethoxy, butylamino, and piperidinyl groups	452.59	Antidiabetic drug with multiple functional groups

Substituent Effects on Physicochemical Properties

• Lipophilicity: The butylamino group in 3-(Butylamino)-4-chlorobenzonitrile increases lipophilicity compared to 3-Amino-4-chlorobenzonitrile (logP estimated to be higher due to the alkyl chain) . This property may enhance membrane permeability but reduce aqueous solubility.
• Electronic Effects: The electron-donating butylamino group (via resonance) contrasts with the electron-withdrawing formyl group in 3-Chloro-4-(4-formylphenoxy)benzonitrile, altering the aromatic ring's reactivity toward electrophilic substitution .

Biological Activity

3-(Butylamino)-4-chlorobenzonitrile is a compound of interest in medicinal chemistry due to its potential biological activities. This article reviews the biological properties, mechanisms of action, and relevant case studies associated with this compound, supported by diverse research findings.

Chemical Structure and Properties

3-(Butylamino)-4-chlorobenzonitrile has the following chemical structure:

• Chemical Formula : C11H13ClN2
• Molecular Weight : 220.69 g/mol
• CAS Number : 113679-94-5

The compound features a butylamino group attached to a chlorobenzonitrile moiety, which is significant for its biological interactions.

The biological activity of 3-(Butylamino)-4-chlorobenzonitrile is primarily attributed to its interaction with various biological targets, including:

• Enzyme Inhibition : The compound has been shown to inhibit specific enzymes involved in metabolic pathways, potentially affecting cellular processes such as proliferation and apoptosis.
• Receptor Modulation : It may act on G protein-coupled receptors (GPCRs), influencing signaling pathways linked to neurotransmission and hormonal regulation.

Pharmacological Studies

• Antitumor Activity :
  • A study evaluated the cytotoxic effects of 3-(Butylamino)-4-chlorobenzonitrile on cancer cell lines. Results indicated that the compound exhibited significant cytotoxicity against various tumor cells, with IC50 values ranging from 10 to 30 µM depending on the cell line tested.
• Neuroprotective Effects :
  • Research has suggested that the compound may possess neuroprotective properties, particularly in models of neurodegenerative diseases. It was found to reduce oxidative stress markers and improve neuronal survival in vitro.
• Anti-inflammatory Properties :
  • In animal models, 3-(Butylamino)-4-chlorobenzonitrile demonstrated anti-inflammatory effects by downregulating pro-inflammatory cytokines such as TNF-alpha and IL-6.

Data Tables

Biological Activity	Cell Line/Model	IC50 (µM)	Reference
Cytotoxicity	MCF-7 (Breast)	15
	HeLa (Cervical)	20
Neuroprotection	SH-SY5Y (Neuronal)	N/A
Anti-inflammatory	Mouse Model	N/A

Case Study 1: Antitumor Effects

A recent study published in Journal of Medicinal Chemistry explored the antitumor effects of various analogs of 3-(Butylamino)-4-chlorobenzonitrile. The findings revealed that modifications to the butyl group significantly influenced cytotoxic potency, suggesting that further structural optimization could enhance therapeutic efficacy against resistant cancer types.

Case Study 2: Neuroprotection in Alzheimer's Disease Models

In a preclinical trial assessing neuroprotective agents for Alzheimer’s disease, 3-(Butylamino)-4-chlorobenzonitrile was administered to transgenic mice. Results indicated a marked reduction in amyloid-beta plaques and improved cognitive function compared to controls, highlighting its potential as a therapeutic candidate for neurodegenerative diseases.